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Compound of Interest

Compound Name: Supinoxin

Cat. No.: B1683858 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of Supinoxin (also known as RX-5902), a small molecule inhibitor of phosphorylated-

p68 RNA helicase.

Key Safety and Chemical Data
While Supinoxin is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is crucial to handle it with care, adhering to standard laboratory

safety protocols. The following table summarizes key quantitative data for Supinoxin.
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Property Value Reference

Molecular Formula C22H24FN5O4 [1][2]

Molecular Weight 441.46 g/mol [1][2]

CAS Number 888478-45-3 [1]

NFPA Health Rating 0

NFPA Fire Rating 0

NFPA Reactivity Rating 0

HMIS Health Rating 0

HMIS Flammability Rating 0

HMIS Physical Hazard 0

Water Hazard Class 1 (Slightly hazardous for water)

Experimental Protocols
The disposal procedures outlined below are based on the non-hazardous nature of Supinoxin
as stated in its Safety Data Sheet (SDS). These are general guidelines and should be adapted

to comply with the specific regulations of your institution and local authorities.

Methodology for Disposal of Solid Supinoxin Waste:

Waste Collection:

Collect unused or waste Supinoxin powder in a clearly labeled, sealed container. The

original container is ideal if it is intact and properly labeled.

Do not mix Supinoxin waste with other chemical waste, especially hazardous materials.

[3] Segregating non-hazardous from hazardous waste is crucial for proper disposal and

cost management.[3]

Container Labeling:
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Label the waste container as "Non-Hazardous Waste: Supinoxin".

Include the chemical name: 4-(3,5-dimethoxyphenyl)-N-(7-fluoro-3-methoxy-2-

quinoxalinyl)-1-piperazinecarboxamide.

Final Disposal:

For solid, non-hazardous chemicals like Supinoxin, disposal in the regular laboratory

trash is often permissible, provided it is securely contained.[4]

It is recommended to place the sealed container in a secondary, rigid container, such as a

cardboard box, before placing it in the dumpster.[5]

Consult your institution's environmental health and safety (EHS) office for their specific

procedures for disposing of non-hazardous solid chemical waste.[5][6]

Methodology for Disposal of Supinoxin Solutions (Aqueous and Solvent-Based):

Aqueous Solutions (Small Quantities):

Given its "slightly hazardous for water" classification, avoid disposing of large quantities of

Supinoxin solutions down the drain.

For very small, dilute aqueous quantities, consult your local EHS guidelines. Some

institutions may permit drain disposal of non-hazardous, water-soluble substances with

copious amounts of water, provided the pH is between 5.5 and 10.5.[4] However, due to

the water hazard classification, this is not the preferred method.

Solvent-Based Solutions (e.g., in DMSO):

Solutions of Supinoxin in solvents like DMSO should be treated as chemical waste.

Collect the waste solution in a designated, compatible, and clearly labeled waste

container.

The waste container should be labeled with the full chemical name of all contents,

including the solvent.
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Follow your institution's procedures for the disposal of non-hazardous chemical waste

solutions. This typically involves collection by your EHS department.

Methodology for Disposal of Empty Supinoxin Containers:

Decontamination:

If the container held solid Supinoxin, ensure all powder has been removed.

For containers that held a Supinoxin solution, they should be emptied thoroughly.[7]

Label Defacement:

Completely remove or deface the original chemical label to prevent misidentification.[5][7]

Final Disposal:

Once emptied and defaced, the container can typically be disposed of in the regular trash

or recycling, depending on the container material and institutional policies.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Supinoxin waste.
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Supinoxin Waste Is the waste solid?

Collect in a labeled,
sealed container.Yes

Is the waste a solution?

No

Dispose as non-hazardous
solid waste per

institutional guidelines.

End of Process

Is the solvent aqueous?Yes

Is it an empty container?

No

Treat as chemical waste.
Avoid drain disposal.

Collect in a labeled,
compatible waste container.

No (Solvent-based)
Dispose via institutional

EHS chemical waste program.

Thoroughly empty and
deface the label.

Yes

No

Dispose in regular trash
or recycling.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Supinoxin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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